Cas no 2287302-03-6 (2-Bromo-5-(1,1,2,2,2-pentafluoroethoxy)pyridine)
2-Bromo-5-(1,1,2,2,2-pentafluoroethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5-(1,1,2,2,2-pentafluoroethoxy)pyridine
-
- Inchi: 1S/C7H3BrF5NO/c8-5-2-1-4(3-14-5)15-7(12,13)6(9,10)11/h1-3H
- InChI Key: SYWMXAKZHSTDGH-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C=N1)OC(C(F)(F)F)(F)F
Computed Properties
- Exact Mass: 290.93182 g/mol
- Monoisotopic Mass: 290.93182 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 22.1
- Molecular Weight: 292.00
2-Bromo-5-(1,1,2,2,2-pentafluoroethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6738433-100mg |
2-bromo-5-(pentafluoroethoxy)pyridine |
2287302-03-6 | 95.0% | 100mg |
$268.0 | 2022-02-28 | |
| Enamine | EN300-6738433-250mg |
2-bromo-5-(pentafluoroethoxy)pyridine |
2287302-03-6 | 95.0% | 250mg |
$382.0 | 2022-02-28 | |
| Enamine | EN300-6738433-500mg |
2-bromo-5-(pentafluoroethoxy)pyridine |
2287302-03-6 | 95.0% | 500mg |
$601.0 | 2022-02-28 | |
| Enamine | EN300-6738433-1000mg |
2-bromo-5-(pentafluoroethoxy)pyridine |
2287302-03-6 | 95.0% | 1g |
$770.0 | 2022-02-28 | |
| Enamine | EN300-6738433-2500mg |
2-bromo-5-(pentafluoroethoxy)pyridine |
2287302-03-6 | 95.0% | 2500mg |
$1510.0 | 2022-02-28 | |
| Enamine | EN300-6738433-5000mg |
2-bromo-5-(pentafluoroethoxy)pyridine |
2287302-03-6 | 95.0% | 5g |
$2235.0 | 2022-02-28 | |
| Enamine | EN300-6738433-10000mg |
2-bromo-5-(pentafluoroethoxy)pyridine |
2287302-03-6 | 95.0% | 10g |
$3315.0 | 2022-02-28 | |
| Enamine | EN300-6738433-0.05g |
2-bromo-5-(pentafluoroethoxy)pyridine |
2287302-03-6 | 95.0% | 0.05g |
$226.0 | 2025-03-13 | |
| Enamine | EN300-6738433-0.1g |
2-bromo-5-(pentafluoroethoxy)pyridine |
2287302-03-6 | 95.0% | 0.1g |
$337.0 | 2025-03-13 | |
| Enamine | EN300-6738433-0.25g |
2-bromo-5-(pentafluoroethoxy)pyridine |
2287302-03-6 | 95.0% | 0.25g |
$481.0 | 2025-03-13 |
2-Bromo-5-(1,1,2,2,2-pentafluoroethoxy)pyridine Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 2-Bromo-5-(1,1,2,2,2-pentafluoroethoxy)pyridine
2-Bromo-5-(1,1,2,2,2-pentafluoroethoxy)pyridine: A Versatile Intermediate in Pharmaceutical and Material Science
2-Bromo-5-(1,1,2,2,2-pentafluoroethoxy)pyridine (CAS No. 2287302-03-6) represents a pivotal compound in the development of advanced pharmaceuticals and functional materials. This molecule, characterized by its unique combination of bromine and pentafluoroethoxy substituents, has garnered significant attention in recent years due to its potential applications in drug discovery and material science. The structural complexity of 2-Bromo-5-(1,1,2,2,2-pentafluoroethoxy)pyridine makes it a critical intermediate in the synthesis of bioactive molecules, particularly in the design of compounds with enhanced pharmacokinetic properties and targeted biological activity.
Recent studies have highlighted the role of 1,1,2,2,2-pentafluoroethoxy groups in modulating the physicochemical properties of organic compounds. These groups, due to their high electronegativity and steric effects, significantly influence the solubility, stability, and reactivity of molecules. In the context of 2-Bromo-5-(1,1,2,2,2-pentafluoroethoxy)pyridine, the presence of the pentafluoroethoxy substituent at the 5-position of the pyridine ring introduces unique electronic effects that can be exploited for the development of novel therapeutics. This structural feature also allows for the introduction of additional functional groups through selective chemical modifications, expanding its utility in medicinal chemistry.
The bromine atom at the 2-position of the pyridine ring in 2-Bromo-5-(1,1,2,2,2-pentafluoroethoxy)pyridine plays a crucial role in its reactivity. Bromine is a common leaving group in organic synthesis, enabling the molecule to participate in various reaction pathways such as nucleophilic substitution and coupling reactions. This property makes 2-Bromo-5-(1,1,2,2,2-pentafluoroethoxy)pyridine a valuable building block for the synthesis of complex molecules, including those with potential applications in oncology, neurology, and infectious disease treatment.
Advancements in computational chemistry have further enhanced the understanding of 2-Bromo-5-(1,1,2,2,2-pentafluoroethoxy)pyridine's behavior. Molecular dynamics simulations and quantum mechanical calculations have revealed the electronic distribution within the molecule, providing insights into its interaction with biological targets. For instance, the pentafluoroethoxy group's electron-withdrawing nature may facilitate the formation of hydrogen bonds with proteins, a critical factor in drug-target interactions. These findings underscore the importance of 2-Bromo-5-(1,1,2,2,2-pentafluoroethoxy)pyridine in the rational design of small molecule therapeutics.
In the realm of material science, 2-Bromo-5-(1,1,2,2,2-pentafluoroethoxy)pyridine has shown promise as a precursor for the development of functional polymers and coatings. The fluorinated ethoxy group contributes to the material's hydrophobicity and thermal stability, making it suitable for applications in pharmaceutical coatings, anti-fouling surfaces, and electronic devices. Recent studies have demonstrated its potential in the fabrication of biocompatible materials for tissue engineering and drug delivery systems.
Furthermore, the synthesis of 2-Bromo-5-(1,1,2,2,2-pentafluoroethoxy)pyridine has been optimized through green chemistry approaches, aligning with the growing emphasis on sustainable practices in pharmaceutical manufacturing. Techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve the efficiency and reduce the environmental impact of its production. These advancements not only enhance the scalability of the compound but also ensure compliance with regulatory standards for chemical safety and environmental protection.
The pharmacological relevance of 2-Bromo-5-(1,1,2,2,2-pentafluoroethoxy)pyridine is further supported by its potential to serve as a scaffold for the development of kinase inhibitors and other enzyme-targeted therapies. The pyridine ring, a common structural motif in many drugs, provides a versatile platform for the introduction of diverse functional groups. The bromine and fluorinated substituents may also influence the molecule's metabolic stability, reducing the risk of rapid degradation in vivo and improving its therapeutic window.
Emerging research has also explored the use of 2-Bromo-5-(1,1,2,2,2-pentafluoroethoxy)pyridine in the context of personalized medicine. By leveraging its structural flexibility, scientists are designing molecules that can selectively target specific genetic mutations or protein isoforms associated with diseases such as cancer and autoimmune disorders. This approach aims to enhance the efficacy of treatments while minimizing side effects, a critical challenge in modern drug development.
In conclusion, 2-Bromo-5-(1,1,2,2,2-pentafluoroethoxy)pyridine (CAS No. 2287302-03-6) stands at the intersection of organic chemistry, pharmacology, and materials science. Its unique structural features and reactivity make it a versatile compound with broad applications in the development of innovative therapeutics and functional materials. As research in this area continues to evolve, the potential of 2-Bromo-5-(1,1,2,2,2-pentafluoroethoxy)pyridine is expected to expand further, contributing to advancements in healthcare and technology.
For more information on the synthesis, applications, and recent studies related to 2-Bromo-5-(1,1,2,2,2-pentafluoroethoxy)pyridine, please consult recent scientific literature and industry reports. Collaboration between academia, industry, and regulatory bodies will be essential in translating the potential of this compound into real-world solutions.
2287302-03-6 (2-Bromo-5-(1,1,2,2,2-pentafluoroethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)